Cas no 1822642-57-8 (ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate)

• Product Name: ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate
• CAS No: 1822642-57-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5304352
• Update Time: 2026-03-10

ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-amino-1-hydroxycyclohexyl)acetate
• ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate

• Inchi： 1S/C10H19NO3/c1-2-14-9(12)7-10(13)5-3-8(11)4-6-10/h8,13H,2-7,11H2,1H3
• InChI Key： QYEQRORAJHJNTR-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)OCC)CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6

Additional information on ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate

Ethyl 2-(4-Amino-1-Hydroxy-Cyclohexyl)Acetate: A Comprehensive Overview

Ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate, with CAS No 1822642-57-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in research related to ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate.

The molecular structure of ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate is characterized by a cyclohexane ring substituted with an amino group at the 4-position and a hydroxyl group at the 1-position. The acetate group is attached to the cyclohexane ring via an ethoxy linkage. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against bacterial enzymes, suggesting its potential as a lead compound for antibiotic development.

In addition to its pharmacological applications, ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate has been investigated for its role in polymer chemistry. Its ability to form stable ester linkages has made it a valuable component in the synthesis of biodegradable polymers. A research team at Stanford University reported that incorporating this compound into polymer matrices significantly enhances their mechanical properties while maintaining biocompatibility.

The synthesis of ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The amino and hydroxyl groups are introduced through nucleophilic substitution or oxidation reactions, followed by esterification to attach the acetate group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an analytical standpoint, ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided insights into its molecular conformation, stability, and reactivity under various conditions.

Looking ahead, ongoing research is focused on optimizing the bioavailability and pharmacokinetics of ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for its application in targeted drug delivery systems. Furthermore, its potential as a building block in nanotechnology applications is being explored, with preliminary results indicating promising outcomes.

In conclusion, ethyl 2-(4-amino-1-hydroxy-cyclohexyl)acetate (CAS No 1822642-57-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application research, position it as a key player in advancing modern chemistry and medicine.